Azicemicin B
Overview
Description
Azicemicin B is a natural product found in Amycolatopsis with data available.
Scientific Research Applications
Antibiotic Properties
Azicemicin B, along with Azicemicin A, has been identified as a new class of antibiotics. These compounds were isolated from the culture broth of a strain closely related to Amycolatopsis sulphurea. They exhibit moderate growth-inhibiting activity against Gram-positive bacteria and mycobacteria. The molecular formula of Azicemicin B is C22H23O9N (Tsuchida et al., 1995).
Structural Characteristics
The structure of Azicemicin B was elucidated through various physico-chemical properties and NMR experiments. Its structure is identified as 3-(2-aziridinyl)-3,4-dihydro-3,7,8,10,12b-pentahydroxy-9,12-dimethoxy-benz [a]anthracene-1,6(2H,5H)-dione (Tsuchida et al., 1995).
Biosynthetic Studies
The biosynthesis of Azicemicin B involves a type II polyketide synthase. Isotope-tracer experiments with deuterium-labeled amino acids revealed that aspartic acid is the precursor of the aziridine moiety. The azicemicin gene cluster, identified through cloning and sequencing, contains genes typical for type II polyketide synthesis, including genes for adenylyl transferases, decarboxylase, an additional acyl carrier protein, and several oxygenases. This knowledge sets the stage for future biochemical studies of aziridine biosynthesis and assembly (Ogasawara & Liu, 2009).
Genome Sequencing of Producer Strain
The genome sequence of the actinobacterium Kibdelosporangium sp. MJ126-NF4, which produces Azicemicin B, was reported. This high-quality draft genome sequence was obtained using Illumina and PacBio sequencing technologies. The genome, spanning 11.75-Mbp, contains more than 11,000 genes and 22 polyketide and nonribosomal peptide natural product gene clusters, providing insights into the genetic basis of Azicemicin B production (Ogasawara et al., 2015).
properties
CAS RN |
162857-75-2 |
|---|---|
Product Name |
Azicemicin B |
Molecular Formula |
C22H23NO9 |
Molecular Weight |
445.4 g/mol |
IUPAC Name |
3-(aziridin-2-yl)-3,7,8,10,12b-pentahydroxy-9,12-dimethoxy-2,4,4a,5-tetrahydrobenzo[a]anthracene-1,6-dione |
InChI |
InChI=1S/C22H23NO9/c1-31-19-9-4-11(25)20(32-2)18(28)14(9)17(27)15-10(24)3-8-5-21(29,12-7-23-12)6-13(26)22(8,30)16(15)19/h4,8,12,23,25,27-30H,3,5-7H2,1-2H3 |
InChI Key |
UYHQCZYRKRLVIT-UHFFFAOYSA-N |
SMILES |
COC1=C2C(=C(C3=C(C(=C(C=C31)O)OC)O)O)C(=O)CC4C2(C(=O)CC(C4)(C5CN5)O)O |
Canonical SMILES |
COC1=C2C(=C(C3=C(C(=C(C=C31)O)OC)O)O)C(=O)CC4C2(C(=O)CC(C4)(C5CN5)O)O |
synonyms |
azicemicin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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